Cas no 871824-05-4 ((2-Chloro-4-fluorophenyl)trimethylsilane)

• Product Name: (2-Chloro-4-fluorophenyl)trimethylsilane
• CAS No: 871824-05-4
• MF: C₉H₁₂ClFSi
• MW: 202.728486061096
• CID: 6780334
• PubChem ID: 11528549
• Update Time: 2026-03-12

(2-Chloro-4-fluorophenyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• 871824-05-4
• SY329335
• (2-Chloro-4-fluorophenyl)trimethylsilane

• Inchi： 1S/C9H12ClFSi/c1-12(2,3)9-5-4-7(11)6-8(9)10/h4-6H,1-3H3
• InChI Key： WKIAKGAJOMKRDN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1[Si](C)(C)C)F

Computed Properties

• Exact Mass: 202.0380828g/mol
• Monoisotopic Mass: 202.0380828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on (2-Chloro-4-fluorophenyl)trimethylsilane

Comprehensive Guide to (2-Chloro-4-fluorophenyl)trimethylsilane (CAS No. 871824-05-4): Properties, Applications, and Market Insights

(2-Chloro-4-fluorophenyl)trimethylsilane (CAS No. 871824-05-4) is a specialized organosilicon compound widely used in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. This compound features a unique molecular structure combining a chloro-fluorophenyl group with a trimethylsilyl moiety, making it valuable for cross-coupling reactions and protecting group chemistry.

The growing demand for fluorinated compounds in drug discovery has significantly increased interest in 871824-05-4. Researchers particularly value its role in synthesizing FDA-approved drug candidates, where the chloro-fluoro substitution pattern enhances bioavailability and metabolic stability. Recent studies highlight its utility in Suzuki-Miyaura couplings, a hot topic in green chemistry applications.

From a technical perspective, (2-Chloro-4-fluorophenyl)trimethylsilane demonstrates excellent stability under various reaction conditions. Its low molecular weight (212.72 g/mol) and high purity grade (>97%) make it ideal for precision chemical synthesis. The compound's boiling point (typically 210-215°C) and storage recommendations (under inert atmosphere at 2-8°C) are frequently searched parameters by laboratory professionals.

In material science applications, this silane derivative has gained attention for modifying surface properties of silicon-based materials. The trimethylsilyl group serves as an effective hydrophobic agent, with emerging applications in water-repellent coatings and nanomaterial functionalization – areas currently trending in materials research publications.

The global market for fluorophenyl silanes like 871824-05-4 is projected to grow at 6.8% CAGR through 2030, driven by pharmaceutical R&D investments. Major suppliers have recently developed improved synthesis routes to enhance yield and reduce byproducts, addressing common queries about manufacturing scalability and cost-effectiveness in bulk production.

Analytical characterization of (2-Chloro-4-fluorophenyl)trimethylsilane typically involves GC-MS, NMR spectroscopy, and HPLC analysis – techniques frequently mentioned in technical discussions. The compound's distinct 1H NMR signature (δ 0.30 ppm for Si-CH3) and mass spectral fragmentation pattern are valuable identification markers for quality control laboratories.

Environmental and handling considerations for 871824-05-4 follow standard laboratory safety protocols. While not classified as hazardous under GHS criteria, proper ventilation controls and PPE usage are recommended during handling – a practical concern often raised by EHS professionals in chemical forums.

Emerging research explores novel applications of chloro-fluorophenyl silanes in OLED materials and organic semiconductors, aligning with current interests in renewable energy technologies. The compound's electron-withdrawing characteristics and thermal stability make it promising for these cutting-edge applications.

For synthetic chemists, the price per gram and bulk availability of (2-Chloro-4-fluorophenyl)trimethylsilane remain key purchasing factors. Recent market analysis shows price stabilization around $120-150/g for research quantities, with discounts available for GMP-grade material required in pharmaceutical development.

Patent landscape analysis reveals increasing filings involving 871824-05-4, particularly in anticancer drug formulations and catalytic systems. This intellectual property activity reflects the compound's growing importance in medicinal chemistry, a sector experiencing significant investment growth worldwide.